Cas no 1804362-89-7 (Methyl 5-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804362-89-7
• MF: C₉H₆F₅NO₄
• MW: 287.140260219574
• CID: 4833175
• Update Time: 2025-10-21

Methyl 5-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H6F5NO4/c1-18-8(17)4-5(16)6(19-9(12,13)14)3(2-15-4)7(10)11/h2,7,16H,1H3
• InChI Key： WGMSTFRARNNQSJ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)OC)C(=C1OC(F)(F)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 3
• Topological Polar Surface Area: 68.6

Additional information on Methyl 5-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Overview of Methyl 5-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804362-89-7)

Methyl 5-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804362-89-7) is a fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethoxy functional groups, exhibits remarkable potential in the development of novel bioactive molecules. Its structural complexity and fluorine-rich composition make it a valuable intermediate for synthesizing compounds with enhanced metabolic stability and bioavailability.

The growing interest in fluorinated pyridines stems from their widespread applications in drug discovery and crop protection. Researchers are increasingly exploring the role of Methyl 5-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate in modulating biological activity, particularly in targeting enzymes and receptors associated with inflammatory and infectious diseases. Its hydroxy and carboxylate moieties further contribute to its versatility, enabling facile derivatization for structure-activity relationship (SAR) studies.

In recent years, the demand for fluorine-containing compounds has surged due to their ability to improve pharmacokinetic properties. The difluoromethyl group, for instance, is known to mimic the steric and electronic properties of a hydroxyl group while offering superior metabolic resistance. This attribute aligns with the pharmaceutical industry's focus on drug optimization and precision medicine, where CAS No. 1804362-89-7 serves as a critical building block.

From an agrochemical perspective, Methyl 5-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate is being investigated for its potential in developing next-generation pesticides and herbicides. The trifluoromethoxy group, in particular, enhances lipophilicity, facilitating better membrane penetration in target organisms. This aligns with the global push for sustainable agriculture and eco-friendly pest control solutions, addressing concerns about environmental persistence and non-target toxicity.

Synthetic methodologies for CAS No. 1804362-89-7 often involve multi-step processes, including halogenation, fluorination, and esterification. Advances in green chemistry have prompted researchers to explore catalytic and solvent-free routes to improve the sustainability of its production. The compound's purity and stability are critical for downstream applications, driving innovations in analytical techniques such as HPLC and NMR spectroscopy.

In the context of material science, Methyl 5-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate has shown promise in the design of fluorinated polymers and liquid crystals. Its ability to influence electronic properties and thermal stability makes it a candidate for high-performance materials used in electronics and optics. This interdisciplinary relevance underscores its importance beyond traditional chemical applications.

As regulatory frameworks evolve, the safe handling and storage of fluorinated intermediates like CAS No. 1804362-89-7 remain a priority. Industry best practices emphasize rigorous risk assessment and waste management protocols to mitigate environmental impact. These considerations are integral to maintaining compliance with global standards such as REACH and FDA guidelines.

Looking ahead, the versatility of Methyl 5-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate positions it as a cornerstone in the development of innovative therapeutics and advanced materials. Collaborative efforts between academia and industry are expected to unlock new applications, further solidifying its role in modern chemistry. For researchers and manufacturers, understanding its properties and potential is key to leveraging its full capabilities.